Cas no 713-11-1 (4-Acetamido-3-fluorobenzoic acid)

• Product Name: 4-Acetamido-3-fluorobenzoic acid
• CAS No: 713-11-1
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 1024660
• PubChem ID: 19434988
• Update Time: 2025-04-23

4-Acetamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-3-fluorobenzoic acid
• MFCD00215837
• DTXSID00598811
• AKOS012492310
• EN300-180950
• Z1097094275
• CS-0210176
• A866465
• BS-24425
• SCHEMBL8367216
• 713-11-1
• 4-Acetamido-3-fluorobenzoicacid
• G46107

• MDL： MFCD00215837
• Inchi： 1S/C9H8FNO3/c1-5(12)11-8-3-2-6(9(13)14)4-7(8)10/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： HBZHYHPIAKNMBY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC(C)=O

Computed Properties

• Exact Mass: 197.04900
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 69.89000
• LogP: 2.13180

Additional information on 4-Acetamido-3-fluorobenzoic acid

Introduction to 4-Acetamido-3-fluorobenzoic acid (CAS No. 713-11-1)

4-Acetamido-3-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 713-11-1, is a fluorinated benzoic acid derivative featuring an acetamido substituent at the 4-position and a fluorine atom at the 3-position. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 4-Acetamido-3-fluorobenzoic acid combines the aromatic stability of the benzoic acid core with the electronic modulation provided by the fluorine atom and the amide group. The presence of the fluorine atom, in particular, introduces unique electronic and steric properties that can influence both the reactivity and biological activity of derivatives. This has made it a subject of interest for researchers exploring novel pharmacophores in drug discovery.

In recent years, 4-Acetamido-3-fluorobenzoic acid has been utilized as a key building block in the development of inhibitors targeting various biological pathways. Its structural features allow for selective interactions with enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, fluorinated benzoic acid derivatives have been explored in the inhibition of proteases and kinases, which are critical targets in oncology and inflammatory diseases.

One notable area where 4-Acetamido-3-fluorobenzoic acid has shown promise is in the synthesis of small-molecule inhibitors for cancer therapy. The combination of the acetamido group and the fluorine atom can enhance binding affinity to target proteins, leading to more effective drug candidates. Recent studies have demonstrated its utility in generating inhibitors that modulate pathways such as MAPK and PI3K, which are frequently dysregulated in cancer cells. The fluorine atom, in particular, has been shown to improve metabolic stability and binding kinetics, attributes that are highly valued in drug design.

Beyond oncology, 4-Acetamido-3-fluorobenzoic acid has been investigated for its potential in treating neurological disorders. The benzoic acid scaffold is well-known for its role in various neurological pathways, and modifications such as fluorination can enhance bioavailability and target specificity. Preliminary research indicates that derivatives of this compound may exhibit neuroprotective properties by interacting with receptors involved in neurodegenerative diseases. The acetamido group further contributes to this potential by providing a hydrogen bond donor/acceptor interface, which is crucial for receptor binding.

The synthetic accessibility of 4-Acetamido-3-fluorobenzoic acid (CAS No. 713-11-1) also contributes to its popularity among synthetic chemists. It can be readily prepared through established synthetic routes involving fluorination and acetylation of benzoic acid precursors. This ease of synthesis allows researchers to rapidly explore derivatives with tailored properties, accelerating the discovery process. Additionally, the compound’s stability under various reaction conditions makes it a reliable intermediate in multi-step syntheses.

In conclusion, 4-Acetamido-3-fluorobenzoic acid represents a significant compound in pharmaceutical research due to its structural versatility and biological potential. Its role as an intermediate in synthesizing bioactive molecules has been highlighted by recent advancements in drug discovery, particularly in oncology and neurology. The compound’s unique combination of electronic and steric features continues to inspire new applications, making it a cornerstone in medicinal chemistry endeavors.